2-(Benzyloxy)-5-bromo-N,N-dimethylpyrimidin-4-amine

• IUPAC Name: 5-bromo-N,N-dimethyl-2-phenylmethoxypyrimidin-4-amine
• InChI: InChI=1S/C13H14BrN3O/c1-17(2)12-11(14)8-15-13(16-12)18-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key: XJFSSPYYQITUEP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1Br)OCC2=CC=CC=C2
• Molecular Formula: C13H14BrN3O
• DSSTOX Substance ID: DTXSID10444158
• Molecular Weight: 308.17 g/mol
• CAS RN: 205672-18-0

Description

The compound “2-(Benzyloxy)-5-bromo-N,N-dimethylpyrimidin-4-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via reactions involving nucleophilic substitution or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrimidine ring substituted with a benzyloxy group at the 2nd position, a bromine atom at the 5th position, and a dimethylamine group at the 4th position.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For instance, the bromine atom could be replaced via nucleophilic substitution reactions. The benzyloxy group might undergo cleavage under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the polar N,N-dimethylamino and benzyloxy groups could impact its solubility in various solvents.

Scientific Research Applications

Synthesis of Benzyl Ethers and Esters

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UV-Induced Benzyloxy Rotamerization

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Synthesis of 2-(benzyloxy)hydroquinone

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Preparation of Sequential Polypeptides

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Synthesis of Multidentate Chelating Ligands

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Pharmaceutical Research

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process, which is widely applied in organic chemistry .

Mode of Action

Benzylic compounds are known to be activated towards free radical attack . This activation is due to the adjacent aromatic ring, which enhances the reactivity of benzylic halides in SN1, SN2, and E1 reactions .

Biochemical Pathways

It’s worth noting that the compound might be involved in the suzuki–miyaura cross-coupling reaction, which is a key process in various biochemical pathways .

Safety and Hazards

As with any chemical compound, handling “2-(Benzyloxy)-5-bromo-N,N-dimethylpyrimidin-4-amine” would require appropriate safety measures. It’s important to use personal protective equipment and ensure adequate ventilation.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.